3-(1,3-Benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one

• IUPAC Name: 3-(1,3-benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C14H16N2O2/c17-14(16-9-3-4-10-16)8-7-13-15-11-5-1-2-6-12(11)18-13/h1-2,5-6H,3-4,7-10H2
• InChI Key: OBQQTWGQXSKMQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CCC2=NC3=CC=CC=C3O2
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

3-(1,3-Benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one, also known as BZP, is a synthetic compound that belongs to the class of psychoactive substances. It is a central nervous system stimulant that has been used recreationally as a party drug. However, its potential as a research tool in scientific research has been recognized due to its unique chemical properties.

Mechanism of Action

3-(1,3-Benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one acts as a dopamine and serotonin releasing agent, which means that it increases the levels of these neurotransmitters in the brain. This results in increased feelings of pleasure and euphoria, as well as increased energy and alertness.
Biochemical and Physiological Effects:
3-(1,3-Benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one has been shown to have a number of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, and can cause dehydration and electrolyte imbalances. It can also lead to seizures, hallucinations, and other psychotic symptoms.

Advantages and Limitations for Lab Experiments

3-(1,3-Benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one has several advantages as a research tool, including its ability to selectively target dopamine and serotonin release, its relatively low toxicity, and its ability to produce consistent and reproducible results. However, its recreational use and potential for abuse limit its usefulness in certain research settings.

Future Directions

There are several potential future directions for research involving 3-(1,3-Benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one. One area of interest is the development of new psychoactive substances that are safer and more effective than 3-(1,3-Benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one. Another area of interest is the use of 3-(1,3-Benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one as a research tool in the study of drug addiction and dependence. Additionally, further research is needed to explore the long-term effects of 3-(1,3-Benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one on the brain and body, as well as its potential for therapeutic use in treating certain psychiatric disorders.

Synthesis Methods

3-(1,3-Benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one is synthesized through a multi-step process that involves the reaction of 2-amino-5-chlorobenzoxazole with 1,3-dichloropropane and pyrrolidine in the presence of a base. The resulting product is then purified through recrystallization to obtain pure 3-(1,3-Benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one.

Scientific Research Applications

3-(1,3-Benzoxazol-2-yl)-1-pyrrolidin-1-ylpropan-1-one has been used as a research tool in various scientific fields, including neuroscience, pharmacology, and toxicology. It has been used to study the effects of psychoactive substances on the central nervous system and to investigate the mechanisms of drug addiction and dependence.